2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetylbenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3-acetylbenzoate
• InChI: InChI=1S/C18H15F2NO4/c1-11(22)12-3-2-4-13(7-12)18(24)25-10-17(23)21-9-14-5-6-15(19)8-16(14)20/h2-8H,9-10H2,1H3,(H,21,23)
• InChI Key: LUNOMHOHUISIBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F
• Molecular Formula: C18H15F2NO4
• Molecular Weight: 347.3 g/mol

Description

“2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetylbenzoate” is a complex organic compound. It contains a benzyl group which is a common component in a variety of important compounds, including some pharmaceuticals.

Scientific Research Applications

Antitumor Activity of Benzothiazoles

• Synthesis and Antitumor Properties : Research on benzothiazoles, such as 2-(4-Aminophenyl)benzothiazoles, has revealed their potent antitumor activity, particularly against breast cancer cell lines. These compounds undergo metabolic oxidation, which plays a crucial role in their mode of action, suggesting differential uptake and metabolism by cancer cells as a basis for their selective anticancer activity (Kashiyama et al., 1999).

Enzyme Inhibition

• Carbonic Anhydrase and Cholinesterase Inhibition : Compounds containing nitrogen and sulfur atoms, developed through reactions of aminomethylation and alkoxymethylation, have shown significant inhibitory effects against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and carbonic anhydrase isoenzymes. These findings indicate potential applications in treating diseases related to enzyme dysfunction (Gulcin et al., 2017).

Mechanistic Insights

• Metabolic Activation and DNA Adduct Formation : Studies have shown that antitumor benzothiazoles, like 2-(4-aminophenyl)benzothiazoles, generate DNA adducts in sensitive tumor cells both in vitro and in vivo, highlighting a mechanism involving metabolic activation and covalent DNA binding as part of their antitumor efficacy. This suggests their potential application in targeted cancer therapy (Leong et al., 2003).

Novel Synthesis Approaches

• Rhodium-Catalyzed Oxidative Coupling : Research has demonstrated the efficient synthesis of condensed heterocyclic compounds, including isocoumarin derivatives, through the direct oxidative coupling of amino- or hydroxybenzoic acids with internal alkynes. This method, catalyzed by a rhodium/copper system under air, offers a waste-free approach to synthesizing potentially bioactive heterocyclic compounds (Shimizu et al., 2009).